Cas no 16652-75-8 (L-Isoleucine Benzyl Ester 4-Toluenesulfonate Salt)

• Product Name: L-Isoleucine Benzyl Ester 4-Toluenesulfonate Salt
• CAS No: 16652-75-8
• MF: C₂₀H₂₇NO₅S
• MW: 393.497084856033
• MDL: MFCD00050511
• CID: 50491
• PubChem ID: 14074464
• Update Time: 2025-10-28

L-Isoleucine Benzyl Ester 4-Toluenesulfonate Salt Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine benzyl ester 4-toluenesulphonate
• benzyl (2S,3S)-2-amino-3-methylpentanoate,4-methylbenzenesulfonic acid
• H-Ile-OBzl · p-tosylate
• H-ILE-OBZL P-TOSYLATE
• H-Ile-obzl tos
• H-ILE-OBZL.TOS
• H-ILE-OBZL·TOS
• H-L-Ile-OBzl*Tos
• L-isoleucine benzyl ester tosylate
• isoleucine benzyl ester toluene-p-sulphonate
• L-Isoleucin-benzylester-p-toluolsulfonat
• L-isoleucine benzyl ester p-toluenesulfonate salt
• TosOH*Ile-OBzl
• TsOH.L-Ile-OBn
• ILE-OBZL TOS
• ILE-OBZLOSOH
• Ile-OBzl·TosOH
• H-lle-OBzl·TOS
• L-lle-OBzl·Tos
• L-ILE-OBZLTOSOH
• H-Ile-OBzl·Tosh
• H-ILE-OBZL TOS-OH
• SCHEMBL1287363
• AS-49207
• AKOS015909594
• (2S,3S)-Benzyl 2-amino-3-methylpentanoate 4-methylbenzenesulfonate
• 4-Methylbenzene-1-sulfonic acid--benzyl isoleucinate (1/1)
• Isoleucine benzyl ester tosylate
• AKOS015842533
• A810744
• FD21802
• EINECS 240-701-0
• MFCD00050511
• Benzyl L-isoleucinate p-toluenesulfonate
• O-Benzyl-L-isoleucine toluene-p-sulphonate
• L-Isoleucine, phenylmethyl ester, 4-methylbenzenesulfonate (1:1)
• Benzyl L-isoleucinate 4-methylbenzenesulfonate
• 16652-75-8
• (2S,3S)-Benzyl2-amino-3-methylpentanoate4-methylbenzenesulfonate
• Benzyl (2s,3s)-2-amino-3-methylpentanoate;4-methylbenzenesulfonic acid
• H-Ile-OBzl.Tos-OH
• benzyl (2S,3S)-2-amino-3-methyl-pentanoate; 4-methylbenzenesulfonic acid
• L-Ile-OBzl.TosOH
• CS-0129849
• DTXSID50937211
• AM81853
• XAWVXTVKSVYPNE-JGAZGGJJSA-N
• BENZYL (2S,3S)-2-AMINO-3-METHYLPENTANOATE; PARA-TOLUENE SULFONATE
• L-Isoleucine Phenylmethyl Ester 4-Methylbenzenesulfonate; Benzyl L-Isoleucinate p-Toluenesulfonate; Benzyl L-Isoleucinate Tosylate;
• L-Isoleucine benzyl ester 4-toluenesulfonate salt
• L-Isoleucine Benzyl Ester 4-Toluenesulfonate Salt

• MDL： MFCD00050511
• Inchi： 1S/C13H19NO2.C7H8O3S/c1-3-10(2)12(14)13(15)16-9-11-7-5-4-6-8-11;1-6-2-4-7(5-3-6)11(8,9)10/h4-8,10,12H,3,9,14H2,1-2H3;2-5H,1H3,(H,8,9,10)/t10-,12-;/m0./s1
• InChI Key： XAWVXTVKSVYPNE-JGAZGGJJSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)C([C@H]([C@@H](C)CC)N)=O

Computed Properties

• Exact Mass: 393.16100
• Monoisotopic Mass: 393.16099414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.07000
• LogP: 5.12600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Isoleucine Benzyl Ester 4-Toluenesulfonate Salt

Professional Introduction to L-Isoleucine Benzyl Ester 4-Toluenesulfonate Salt (CAS No. 16652-75-8)

L-Isoleucine Benzyl Ester 4-Toluenesulfonate Salt, identified by the chemical abstracts service number 16652-75-8, is a specialized derivative of the essential amino acid L-Isoleucine. This compound has garnered significant attention in the field of pharmaceutical chemistry and biotechnology due to its unique structural properties and potential applications in drug development. The benzyl ester group and the 4-toluenesulfonate salt moiety enhance its solubility and stability, making it a valuable intermediate in synthetic chemistry and a promising candidate for various biochemical assays.

The synthesis of L-Isoleucine Benzyl Ester 4-Toluenesulfonate Salt involves a multi-step process that begins with the protection of the amino group of L-Isoleucine using benzyl chloroformate, followed by quaternization with sodium hydride to form the benzyl ester. The final step involves the formation of the 4-toluenesulfonate salt, which improves the compound's handling characteristics and reactivity. This synthetic route has been optimized for high yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In recent years, there has been growing interest in the use of amino acid derivatives as pharmacophores in drug discovery. L-Isoleucine Benzyl Ester 4-Toluenesulfonate Salt has been explored as a building block in the synthesis of peptidomimetics and protease inhibitors. Its structural features make it particularly useful in designing molecules that can interact with biological targets in a highly specific manner. For instance, studies have demonstrated its potential in developing inhibitors targeting serine proteases, which are involved in various pathological processes, including inflammation and cancer.

One of the most compelling aspects of L-Isoleucine Benzyl Ester 4-Toluenesulfonate Salt is its role in facilitating solid-phase peptide synthesis (SPPS). The presence of the benzyl ester group allows for easy deprotection under mild acidic conditions, while the 4-toluenesulfonate salt form ensures compatibility with automated synthesizers. This makes it an ideal choice for large-scale peptide synthesis, where efficiency and reproducibility are paramount. Recent advancements in SPPS have further enhanced its utility, enabling the synthesis of complex peptides with high fidelity.

Furthermore, L-Isoleucine Benzyl Ester 4-Toluenesulfonate Salt has been investigated for its potential applications in medicinal chemistry. Its derivatives have shown promise as modulators of enzyme activity and as scaffolds for drug design. For example, researchers have utilized this compound to develop novel analogs of known drugs, improving their pharmacokinetic properties while maintaining or enhancing their therapeutic efficacy. The versatility of L-Isoleucine Benzyl Ester 4-Toluenesulfonate Salt lies in its ability to be modified at multiple positions, allowing for tailored molecular structures that can be optimized for specific biological activities.

The chemical properties of L-Isoleucine Benzyl Ester 4-Toluenesulfonate Salt make it an excellent candidate for use in biochemical assays and high-throughput screening (HTS) platforms. Its stability under various conditions and its compatibility with standard analytical techniques enhance its utility in research settings. Additionally, its role as a reference standard has been recognized by regulatory agencies, underscoring its importance in quality control and compliance with industry standards.

In conclusion, L-Isoleucine Benzyl Ester 4-Toluenesulfonate Salt (CAS No. 16652-75-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its synthetic accessibility and biological relevance, make it a valuable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone of modern drug discovery.